Cas no 164658-38-2 (2-Propen-1-one, 1-(2-chloro-4-pyridinyl)-3-(dimethylamino)-)

2-Propen-1-one, 1-(2-chloro-4-pyridinyl)-3-(dimethylamino)- structure
164658-38-2 structure
Product Name:2-Propen-1-one, 1-(2-chloro-4-pyridinyl)-3-(dimethylamino)-
CAS No:164658-38-2
MF:C10H11ClN2O
MW:210.66014122963
CID:3807362
Update Time:2025-04-22

2-Propen-1-one, 1-(2-chloro-4-pyridinyl)-3-(dimethylamino)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propen-1-one, 1-(2-chloro-4-pyridinyl)-3-(dimethylamino)-
    • Inchi: 1S/C10H11ClN2O/c1-13(2)6-4-9(14)8-3-5-12-10(11)7-8/h3-7H,1-2H3
    • InChI Key: WKDCWLRNCQXYCU-UHFFFAOYSA-N
    • SMILES: C(C1C=CN=C(Cl)C=1)(=O)C=CN(C)C

Computed Properties

  • Exact Mass: 210.056
  • Monoisotopic Mass: 210.056
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 33.2A^2

Experimental Properties

  • LogP: 1.99300
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